5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide

• IUPAC Name: 5-(2-bicyclo[2.2.1]heptanylsulfamoyl)-2-methoxy-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H26N2O4S/c1-11(2)19-18(21)15-10-14(6-7-17(15)24-3)25(22,23)20-16-9-12-4-5-13(16)8-12/h6-7,10-13,16,20H,4-5,8-9H2,1-3H3,(H,19,21)
• InChI Key: VYDWXIRVRDOPGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2CC3CCC2C3)OC
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide, also known as BIIL 284, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 is related to its ability to bind to and block the P2X7 receptor. This receptor is involved in a variety of cellular processes, including inflammation and cell death. By blocking this receptor, 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 may be able to modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects
5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 has been shown to have a variety of biochemical and physiological effects, including the inhibition of cytokine release and the modulation of immune responses. In addition, 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 has been shown to have antinociceptive effects, making it a potential candidate for pain management.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 for lab experiments is its selectivity for the P2X7 receptor, which allows for more targeted investigations into the role of this receptor in various cellular processes. However, one limitation of 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 is that it may have off-target effects on other receptors or cellular processes, which could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284. One area of interest is the development of more potent and selective P2X7 receptor antagonists, which could have therapeutic benefits in a variety of neurological and inflammatory disorders. Additionally, further investigation into the antinociceptive effects of 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 could lead to the development of new pain management strategies. Finally, the potential anticancer properties of 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 warrant further investigation, particularly in preclinical models of cancer.

Scientific Research Applications

5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 has been studied for its potential applications in a variety of scientific research areas, including neuroscience and cancer research. In neuroscience, 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 has been shown to be a potent and selective antagonist of the P2X7 receptor, which has been implicated in a variety of neurological disorders. In cancer research, 5-[(bicyclo[2.2.1]hept-2-ylamino)sulfonyl]-N-isopropyl-2-methoxybenzamide 284 has been shown to inhibit the growth of certain types of cancer cells, making it a potential candidate for further investigation as a cancer treatment.